(1S,5S,8S)-4,4,8-Trimethyltricyclo[6.3.1.01,5]dodec-2-ene

• IUPAC Name: (1S,5S,8S)-4,4,8-trimethyltricyclo[6.3.1.01,5]dodec-2-ene
• InChI: InChI=1S/C15H24/c1-13(2)9-10-15-7-4-6-14(3,11-15)8-5-12(13)15/h9-10,12H,4-8,11H2,1-3H3/t12-,14-,15+/m0/s1
• InChI Key: MKZIRHIVARSBHI-AEGPPILISA-N
• Canonical SMILES: CC1(C=CC23C1CCC(C2)(CCC3)C)C
• Isomeric SMILES: C[C@@]12CCC[C@]3(C1)C=CC([C@@H]3CC2)(C)C
• Molecular Formula: C15H24
• DSSTOX Substance ID: DTXSID10963697
• Molecular Weight: 204.35 g/mol
• CAS RN: 469-92-1

Description

“(1S,5S,8S)-4,4,8-Trimethyltricyclo[6.3.1.01,5]dodec-2-ene”, also known as clovene, is a type of organic compound. It falls under the category of sesquiterpenoids, which are a class of terpenoids. The compound has a molecular formula of C15H24 and a molecular weight of 204.35 g/mol.

Molecular Structure Analysis

The compound has a complex tricyclic structure. The SMILES notation for the compound is C[C@]12CCC[C@@]3(C2)C@@HC(C=C3)(C)C. This indicates the presence of multiple carbon rings and methyl groups in its structure.

Scientific Research Applications

Organic Synthesis and Ligand Development

• The allylic oxidation of closely related compounds to (1S,5S,8S)-4,4,8-Trimethyltricyclo[6.3.1.01,5]dodec-2-ene has shown promising results, particularly when using certain catalysts and reagents. This type of reaction is pivotal in the field of organic synthesis, allowing for the formation of more complex molecules from simpler precursors (Dakir et al., 2004).
• Innovative ligands, vital for catalysis and molecular recognition, have been synthesized from tricyclic structures similar to (1S,5S,8S)-4,4,8-Trimethyltricyclo[6.3.1.01,5]dodec-2-ene. The synthesis of enantiopure C2 symmetric bis(oxazolinyl)cage ligands showcases the potential of these molecules in asymmetric catalysis (Cecchi et al., 2005).

Polymer Chemistry and Material Science

• The radical polymerization of derivatives related to (1S,5S,8S)-4,4,8-Trimethyltricyclo[6.3.1.01,5]dodec-2-ene has been investigated, shedding light on the potential of these molecules in creating novel polymeric materials. Factors like catalyst amount, temperature, and reaction time play a crucial role in the polymerization process, influencing the properties of the resulting polymers (Makhmudova et al., 2021).

Novel Reaction Pathways and Mechanisms

• Unique reaction pathways have been discovered, involving molecules with structures related to (1S,5S,8S)-4,4,8-Trimethyltricyclo[6.3.1.01,5]dodec-2-ene. These pathways lead to the formation of polycyclic compounds, which are essential in the synthesis of natural products and pharmaceuticals. Understanding the mechanisms of these reactions can pave the way for more efficient and selective synthetic processes (Bennacer et al., 2005).